Cas no 2190139-28-5 (N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline)

• Product Name: N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline
• CAS No: 2190139-28-5
• MF: C₁₃H₁₃FN₄
• MW: 244.267525434494
• CID: 6588815
• PubChem ID: 132283607
• Update Time: 2025-06-15

N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline
• EN300-26579775
• (2-Fluoro-5-methylphenyl)-[(1-methylimidazol-2-yl)methyl]cyanamide
• Z1412804271
• AKOS033320111
• n-cyano-2-fluoro-5-methyl-n-[(1-methyl-1h-imidazol-2-yl)methyl]aniline
• 2190139-28-5

• Inchi： 1S/C13H13FN4/c1-10-3-4-11(14)12(7-10)18(9-15)8-13-16-5-6-17(13)2/h3-7H,8H2,1-2H3
• InChI Key： QPGQIABNKOWNAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1N(C#N)CC1=NC=CN1C

Computed Properties

• Exact Mass: 244.11242459g/mol
• Monoisotopic Mass: 244.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Additional information on N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline

Research Briefing on N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline (CAS: 2190139-28-5)

N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline (CAS: 2190139-28-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

The synthesis and characterization of N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline have been detailed in several recent publications. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structural integrity and purity. These studies have also explored its reactivity and stability under various physiological conditions, providing valuable insights into its potential as a drug candidate. The compound's ability to interact with specific biological targets, such as protein kinases, has been a focal point of these investigations.

In vitro and in vivo studies have demonstrated that N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline exhibits potent inhibitory activity against a range of pathogenic microorganisms and cancer cell lines. For instance, recent research has highlighted its efficacy in suppressing the growth of multidrug-resistant bacterial strains, suggesting its potential as a next-generation antimicrobial agent. Additionally, its role in modulating key signaling pathways involved in cell proliferation and apoptosis has been investigated, with promising results indicating its applicability in oncology.

Despite these advancements, challenges remain in the development of N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Current research efforts are focused on optimizing the compound's pharmacokinetic profile and minimizing adverse effects, with the ultimate goal of advancing it to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-cyano-2-fluoro-5-methyl-N-(1-methyl-1H-imidazol-2-yl)methylaniline (CAS: 2190139-28-5) represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering multiple avenues for exploration. Continued research into its mechanisms of action, safety profile, and clinical potential will be crucial in determining its future applications in medicine. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from the laboratory to the clinic.